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Compound of Interest

Compound Name: chromium-VI oxide

Cat. No.: B15286131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of chromium trioxide

(CrO₃) and its complexes as catalysts in key organic synthesis reactions. The focus is on the

oxidation of alcohols to aldehydes, ketones, and carboxylic acids.

Introduction
Chromium trioxide is a powerful oxidizing agent widely employed in organic synthesis.[1][2] In

its various formulations, it offers routes to a range of carbonyl compounds, which are crucial

intermediates in the synthesis of pharmaceuticals and other fine chemicals. The reactivity and

selectivity of CrO₃ can be modulated by the choice of reagents and reaction conditions, leading

to several named reactions, most notably the Jones, Sarett, and Collins oxidations.[3][4][5]

Safety Precautions: Chromium(VI) compounds, including chromium trioxide and its derivatives,

are highly toxic, carcinogenic, and corrosive.[6] All manipulations should be carried out in a

well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety

glasses, lab coat) must be worn. Care should be taken to avoid inhalation of dust or contact

with skin. Chromium waste must be disposed of according to institutional safety protocols.

Key Applications in Alcohol Oxidation
Chromium trioxide-based reagents are primarily used for the oxidation of primary and

secondary alcohols. The choice of reagent determines the oxidation product.
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Jones Oxidation: This method utilizes a solution of chromium trioxide in aqueous sulfuric acid

and acetone.[3] It is a strong oxidizing agent that converts primary alcohols to carboxylic

acids and secondary alcohols to ketones.[1][7] The reaction is typically rapid and high-

yielding.[3]

Sarett Oxidation: This procedure employs a complex of chromium trioxide in pyridine.[4] A

key advantage of the Sarett reagent is its ability to oxidize primary alcohols to aldehydes

without further oxidation to carboxylic acids, as the reaction is conducted under anhydrous

conditions.[4] It is also suitable for substrates sensitive to acidic conditions.[4]

Collins Oxidation: Similar to the Sarett oxidation, the Collins oxidation uses the chromium

trioxide-pyridine complex (Collins reagent), but with dichloromethane as the solvent.[5] This

modification offers a less basic reaction medium and often provides better yields for the

oxidation of primary alcohols to aldehydes.[5] Like the Sarett oxidation, it is performed under

anhydrous conditions, thus preventing over-oxidation.[8]

Data Presentation
The following table summarizes quantitative data for various alcohol oxidations using chromium

trioxide-based reagents.
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Oxidation

Method
Substrate Product

Reaction

Time

Temperatu

re (°C)
Yield (%) Reference

Jones

Oxidation

Benzyl

alcohol

Benzaldeh

yde
15 min

Room

Temp
High [1]

Jones

Oxidation
1-Octanol

Octanoic

acid
- - Excellent [3]

Jones

Oxidation
2-Octanol

2-

Octanone
- - 92 [1]

Sarett

Oxidation

Primary

Alcohols
Aldehydes - - Good [4]

Sarett

Oxidation

Secondary

Alcohols
Ketones - - Good [4]

Collins

Oxidation
1-Heptanol Heptanal - - 87-98 [9]

Collins

Oxidation
Geraniol Geranial - - 85 [5]

CrO₃/H₅IO₆
Benzyl

alcohol

Benzaldeh

yde
- -78 High [10]

CrO₃/Al₂O₃
Benzyl

alcohol

Benzaldeh

yde
7 min

Room

Temp
81

CrO₃/Al₂O₃ 1-Heptanol Heptanal 6 min
Room

Temp
68

CrO₃/Al₂O₃ 1-Octanol Octanal 6 min
Room

Temp
73

Experimental Protocols
Protocol 1: Jones Oxidation of a Secondary Alcohol to a
Ketone
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This protocol describes the oxidation of a generic secondary alcohol to a ketone using Jones

reagent.

Materials:

Secondary alcohol

Chromium trioxide (CrO₃)

Concentrated sulfuric acid (H₂SO₄)

Acetone

Isopropyl alcohol

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Distilled water

Ice bath

Procedure:

Preparation of Jones Reagent: In a beaker cooled in an ice-water bath, dissolve 25 g of

chromium trioxide in 75 mL of water. Slowly and with careful stirring, add 25 mL of

concentrated sulfuric acid. Maintain the temperature between 0 and 5°C. This will result in a

2.5 M solution of the Jones reagent.[6]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the

secondary alcohol in acetone. Cool the flask in an ice bath.

Oxidation: Slowly add the prepared Jones reagent dropwise to the stirred alcohol solution. A

color change from orange/red to green/blue will be observed, indicating the reduction of

Cr(VI) to Cr(III).[1] Monitor the reaction by thin-layer chromatography (TLC).
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Quenching: Once the reaction is complete (as indicated by TLC), add isopropyl alcohol

dropwise to quench any excess oxidizing agent until the orange color disappears completely.

Workup: Remove the acetone under reduced pressure. Add water to the residue and extract

the product with diethyl ether (3 x volumes).

Purification: Combine the organic extracts and wash with saturated sodium bicarbonate

solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude ketone.

Characterization: Purify the crude product by distillation or column chromatography and

characterize by appropriate spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR).

Protocol 2: Collins Oxidation of a Primary Alcohol to an
Aldehyde
This protocol details the in situ preparation of the Collins reagent and its use for the oxidation of

a primary alcohol.

Materials:

Primary alcohol

Chromium trioxide (CrO₃), anhydrous

Pyridine, anhydrous

Dichloromethane (CH₂Cl₂), anhydrous

Diatomaceous earth (e.g., Celite®)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen atmosphere

Procedure:
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Reagent Preparation (in situ): To a flame-dried, two-necked round-bottom flask under an

inert atmosphere (argon or nitrogen), add anhydrous dichloromethane and anhydrous

pyridine. Cool the solution to 0°C in an ice bath. Slowly and in portions, add anhydrous

chromium trioxide to the stirred solution. The mixture will turn a deep burgundy color.[5] Stir

for 1 hour at 0°C.

Reaction: Dissolve the primary alcohol in anhydrous dichloromethane and add it to the

prepared Collins reagent at 0°C. Allow the reaction to warm to room temperature and stir

until the starting material is consumed (monitor by TLC).

Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a

pad of diatomaceous earth to remove the chromium salts.

Purification: Wash the filtrate successively with 1 M HCl, saturated sodium bicarbonate

solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure.

Characterization: Purify the resulting aldehyde by distillation or column chromatography and

confirm its identity using spectroscopic techniques.

Visualizations
Diagram 1: General Workflow for Chromium Trioxide
Oxidation
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General Workflow for CrO3 Oxidation
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Caption: General experimental workflow for alcohol oxidation using CrO₃.
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Diagram 2: Signaling Pathway for Jones Oxidation

Jones Oxidation Mechanism
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Caption: Simplified mechanism of Jones oxidation of a primary alcohol.

Diagram 3: Logical Relationship of CrO₃ Oxidation
Methods
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Relationship of CrO3 Oxidation Methods
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Caption: Logical relationship between different CrO₃-based oxidation methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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